![molecular formula C6H4FNO3 B6203130 3-fluoro-2-hydroxypyridine-4-carboxylic acid CAS No. 1214374-92-1](/img/no-structure.png)
3-fluoro-2-hydroxypyridine-4-carboxylic acid
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Overview
Description
3-Fluoro-2-hydroxypyridine-4-carboxylic acid (3-FHP) is a chemical compound that has a wide range of applications in scientific research. It is a derivative of the pyridine family and is known for its strong acidity and solubility in water. It has been used in various fields such as organic synthesis, biochemistry, and pharmacology. In
Scientific Research Applications
3-fluoro-2-hydroxypyridine-4-carboxylic acid has been used in various scientific research applications. It has been used as a starting material in the synthesis of other compounds, such as 3-fluoro-2-hydroxy-4-methylpyridine (3-FHM) and 3-fluoro-2-hydroxy-4-phenylpyridine (3-fluoro-2-hydroxypyridine-4-carboxylic acidy). It has also been used in the synthesis of heterocyclic compounds such as pyrrolidines, pyrroles, and pyridines. Additionally, this compound has been used as a catalyst in the synthesis of polymers materials.
Mechanism of Action
The mechanism of action of 3-fluoro-2-hydroxypyridine-4-carboxylic acid is not fully understood. However, it is believed that the compound acts as a proton donor, donating protons to other molecules. This allows the molecules to become more reactive and form new bonds. Additionally, it is believed that the fluoride atom of the compound acts as an electron-withdrawing group, increasing the acidity of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. Additionally, this compound has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-fluoro-2-hydroxypyridine-4-carboxylic acid in laboratory experiments is its strong acidity and solubility in water. This makes it easy to use in various reaction mixtures. Additionally, it is relatively inexpensive to purchase and can be stored for long periods of time. However, this compound is toxic and should be handled with care. It should also be stored in a cool, dark place to prevent degradation.
Future Directions
There are several potential future directions for 3-fluoro-2-hydroxypyridine-4-carboxylic acid research. One potential direction is the development of new synthetic methods for the production of this compound and its derivatives. Additionally, further research could be done on the biochemical and physiological effects of this compound, as well as its potential therapeutic applications. Finally, research could be done to explore the use of this compound in the synthesis of new materials and compounds.
Synthesis Methods
3-fluoro-2-hydroxypyridine-4-carboxylic acid can be synthesized from 3-chloro-2-hydroxypyridine-4-carboxylic acid (3-CHP) by using a nucleophilic substitution reaction. In this reaction, 3-CHP is treated with a strong base such as sodium hydroxide and a fluorinating agent such as ammonium fluoride. The reaction results in the substitution of the chlorine atom with a fluoride atom, forming this compound. The reaction is typically carried out in an aqueous solution at a temperature of 40-50°C.
Properties
IUPAC Name |
3-fluoro-2-oxo-1H-pyridine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4FNO3/c7-4-3(6(10)11)1-2-8-5(4)9/h1-2H,(H,8,9)(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYWSLPIPIXJHCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=O)C(=C1C(=O)O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1214374-92-1 |
Source
|
Record name | 3-fluoro-2-hydroxypyridine-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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